Cas no 1502703-84-5 (2-methyl-1-(4-methyl-1,3-thiazol-2-yl)propan-1-ol)

• Product Name: 2-methyl-1-(4-methyl-1,3-thiazol-2-yl)propan-1-ol
• CAS No: 1502703-84-5
• MF: C₈H₁₃NOS
• MW: 171.259920835495
• MDL: MFCD26680794
• CID: 5238606
• PubChem ID: 83388073
• Update Time: 2026-03-08

2-methyl-1-(4-methyl-1,3-thiazol-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-Thiazolemethanol, 4-methyl-α-(1-methylethyl)-
• 2-methyl-1-(4-methyl-1,3-thiazol-2-yl)propan-1-ol

• MDL： MFCD26680794
• Inchi： 1S/C8H13NOS/c1-5(2)7(10)8-9-6(3)4-11-8/h4-5,7,10H,1-3H3
• InChI Key： ZFXLKANEOJNLEZ-UHFFFAOYSA-N
• SMILES： C(C1=NC(C)=CS1)(O)C(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 2-methyl-1-(4-methyl-1,3-thiazol-2-yl)propan-1-ol

Comprehensive Overview of 2-methyl-1-(4-methyl-1,3-thiazol-2-yl)propan-1-ol (CAS No. 1502703-84-5)

2-methyl-1-(4-methyl-1,3-thiazol-2-yl)propan-1-ol (CAS No. 1502703-84-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound features a thiazole ring, a heterocyclic moiety known for its bioactivity, coupled with a propanol side chain. Researchers are increasingly exploring its potential applications in drug discovery, particularly as a building block for novel therapeutics targeting metabolic disorders and inflammatory diseases.

The molecular structure of 2-methyl-1-(4-methyl-1,3-thiazol-2-yl)propan-1-ol includes a 4-methylthiazole group, which enhances its stability and bioavailability. This characteristic makes it a valuable intermediate in synthesizing small-molecule inhibitors and enzyme modulators. Recent studies highlight its role in optimizing drug-like properties, such as solubility and membrane permeability, which are critical for oral drug formulations. The compound’s CAS No. 1502703-84-5 is frequently referenced in patent literature, underscoring its commercial relevance.

In the context of green chemistry, 2-methyl-1-(4-methyl-1,3-thiazol-2-yl)propan-1-ol aligns with the growing demand for sustainable synthetic routes. Chemists are investigating catalyst-free reactions and biocatalytic methods to produce this compound efficiently, reducing environmental impact. This approach resonates with the industry’s shift toward eco-friendly manufacturing, a topic frequently searched in academic and industrial forums.

The compound’s potential extends to agrochemical innovation, where its thiazole core is leveraged to develop next-generation crop protection agents. With rising global concerns about food security and pesticide resistance, researchers are evaluating derivatives of CAS No. 1502703-84-5 for their herbicidal and fungicidal activities. Such applications are often discussed in precision agriculture webinars and publications.

Analytical techniques like HPLC and NMR spectroscopy are essential for characterizing 2-methyl-1-(4-methyl-1,3-thiazol-2-yl)propan-1-ol, ensuring purity and consistency in research settings. Quality control protocols for this compound are stringent, reflecting its importance in high-throughput screening and medicinal chemistry workflows. These methodologies are trending topics in laboratory automation discussions.

From a commercial perspective, suppliers of CAS No. 1502703-84-5 emphasize batch-to-batch reproducibility and scalable synthesis to meet the demands of pharmaceutical partners. The compound’s pricing and availability are often queried in chemical procurement databases, highlighting its niche market value. Regulatory compliance, such as REACH and GMP standards, further ensures its safe handling and application.

Future research directions for 2-methyl-1-(4-methyl-1,3-thiazol-2-yl)propan-1-ol may explore its structure-activity relationships (SAR) to unlock new biological targets. Collaborative efforts between academia and industry could accelerate its adoption in personalized medicine and biologics, areas dominating recent scientific conferences. As interest in AI-driven drug design grows, computational models may optimize this compound’s derivatives for enhanced efficacy.

In summary, 2-methyl-1-(4-methyl-1,3-thiazol-2-yl)propan-1-ol (CAS No. 1502703-84-5) represents a versatile chemical entity with cross-disciplinary applications. Its integration into cutting-edge research and alignment with sustainability goals position it as a compound of enduring scientific and industrial significance.